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Compound of Interest

Compound Name: rel-Hydroxy Itraconazole

Cat. No.: B15622575

Essential Safety and Handling Guide for rel-
Hydroxy Itraconazole

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling rel-Hydroxy Itraconazole. The
following procedures are designed to ensure the safe handling, use, and disposal of this active
pharmaceutical ingredient (API).

Hazard Identification and Personal Protective
Equipment

Conflicting information exists regarding the hazard classification of rel-Hydroxy Itraconazole.
While one Safety Data Sheet (SDS) indicates no classification under the Globally Harmonized
System (GHS), another classifies it as harmful if swallowed, a skin and eye irritant, and a
respiratory tract irritant[1]. Therefore, it is imperative to handle this compound with caution,
adhering to the more stringent safety protocols.

The following table summarizes the recommended Personal Protective Equipment (PPE)
based on the potential hazards.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves (double-gloving is

recommended)

Protects against skin contact

and irritation[1].

Eye Protection

Chemical splash goggles or
safety glasses with side

shields

Protects eyes from airborne
particles and potential

splashes[1].

Respiratory Protection

NIOSH-approved N95 or

higher respirator

Recommended when handling
the powder form to prevent
respiratory tract irritation[1][2].
Use in a well-ventilated area is
crucial[1][3].

Body Protection

Disposable gown or laboratory

coat

Prevents contamination of

personal clothing[2].

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:

Designated Area: All handling of rel-Hydroxy Itraconazole should be conducted in a

designated area, such as a chemical fume hood or a ventilated balance enclosure, to

minimize exposure[4].

Assembly of Materials: Before commencing work, ensure all necessary equipment, including

spatulas, weighing paper, solvents, and waste containers, are within the designated area to

reduce movement and potential contamination.

. Weighing and Aliquoting (Powder Form):

Perform all manipulations of the powdered compound within a certified chemical fume hood

to control airborne particles.

Handle the powder gently to avoid the creation of dust clouds.

Use appropriate tools (e.g., anti-static spatulas) to handle the compound.
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3. Solution Preparation:

When dissolving the compound, slowly add the solvent to the powder to prevent splashing.

Keep containers covered or capped as much as possible during the dissolution process.

4. Post-Handling Decontamination:

After handling, thoroughly decontaminate all surfaces, glassware, and equipment with an
appropriate solvent (e.g., 70% ethanol) to inactivate any residual API.

Wash hands thoroughly with soap and water after removing gloves[1].

Disposal Plan

Proper disposal of rel-Hydroxy Itraconazole and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.
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Waste Stream Disposal Procedure

- Place unused or expired rel-Hydroxy
Itraconazole powder and any materials grossly
contaminated (e.g., weighing paper,
) contaminated wipes) into a clearly labeled,

Solid Waste . .
sealed hazardous waste container. - This
container should be designated for "Hazardous
Pharmaceutical Waste" and is typically a black

container[5].

- Collect all solutions containing rel-Hydroxy
o Itraconazole in a designated, sealed, and clearly
Liquid Waste )
labeled hazardous waste container. - Do not

dispose of this waste down the drain[5].

- Dispose of all used gloves, disposable gowns,
and other contaminated PPE in a designated

Contaminated PPE hazardous waste bag. - This bag should be
clearly labeled as "Hazardous Drug-Related
Wastes"[6].

- Any needles or other sharps used in the

handling of rel-Hydroxy Itraconazole must be
Sharps disposed of in a designated sharps container

labeled "HAZARDOUS DRUG WASTE ONLY"

[6].

All hazardous waste must be disposed of through a licensed hazardous waste disposal
company, typically via incineration, in accordance with federal, state, and local regulations[5][6]

[71
Experimental Workflow for Handling rel-Hydroxy
Itraconazole

Caption: Workflow for the safe handling of rel-Hydroxy Itraconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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